Cas no 37985-18-5 (2-Thiocyanato-2-methylpropane)
2-Thiocyanato-2-methylpropane structure
Product Name:2-Thiocyanato-2-methylpropane
2-Thiocyanato-2-methylpropane Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiocyanato-2-methylpropane
- tert-butyl thiocyanate
- DTXSID70348941
- t-butyl thiocyanate
- SCHEMBL6190717
- InChI=1/C5H9NS/c1-5(2,3)7-4-6/h1-3H
- tert.-Butyl thiocyanate
- 37985-18-5
-
- Inchi： 1S/C5H9NS/c1-5(2,3)7-4-6/h1-3H3
- InChI Key： ABIKNLOWSFHUPA-UHFFFAOYSA-N
- SMILES： S(C#N)C(C)(C)C
Computed Properties
- Exact Mass: 115.04567
- Monoisotopic Mass: 115.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- Density: 0.919
- Melting Point: 10.5°C
- Boiling Point: 140°C (rough estimate)
- Refractive Index: 1.5005 (estimate)
- PSA: 23.79
2-Thiocyanato-2-methylpropane Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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